Cas no 116569-31-4 (Benzoic acid,2-hydroxy-5-isothiocyanato-)
116569-31-4 structure
Product Name:Benzoic acid,2-hydroxy-5-isothiocyanato-
CAS No:116569-31-4
MF:C8H5NO3S
MW:195.195200681686
CID:131287
PubChem ID:10943393
Update Time:2025-04-19
Benzoic acid,2-hydroxy-5-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-hydroxy-5-isothiocyanato-
- 2-Hydroxy-5-isothiocyanatobenzoic acid
- Benzoic acid, 2-hydroxy-5-isothiocyanato- (9CI)
- 5-isothiocyanato-2-(2-thienyl)benzothiazole
- 5-isothiocyanato-2-(thien-2-yl)benzothiazole
- 5-isothiocyanato-2-hydroxybenzoic acid
- 5-isothiocyanatosalicylic acid
- Benzothiazole, 5-isothiocyanato-2-(2-thienyl)-
- CHEMBL368388
- CTK2E1748
- AKOS006277182
- FXIXLMKSTCAARZ-UHFFFAOYSA-N
- SCHEMBL3395948
- Benzoic acid,2-hydroxy-5-isothiocyanato-(9ci)
- 116569-31-4
-
- Inchi: 1S/C8H5NO3S/c10-7-2-1-5(9-4-13)3-6(7)8(11)12/h1-3,10H,(H,11,12)
- InChI Key: FXIXLMKSTCAARZ-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=C(C(=O)O)C=1)O
Computed Properties
- Exact Mass: 194.99905
- Monoisotopic Mass: 194.99901420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 69.89
Benzoic acid,2-hydroxy-5-isothiocyanato- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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